Cas no 1806021-90-8 (Methyl 3-chloro-2-(difluoromethyl)pyridine-4-carboxylate)
1806021-90-8 structure
Product Name:Methyl 3-chloro-2-(difluoromethyl)pyridine-4-carboxylate
CAS No:1806021-90-8
MF:C8H6ClF2NO2
MW:221.588548183441
CID:4799214
Update Time:2023-08-17
Methyl 3-chloro-2-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 3-chloro-2-(difluoromethyl)pyridine-4-carboxylate
-
- Inchi： 1S/C8H6ClF2NO2/c1-14-8(13)4-2-3-12-6(5(4)9)7(10)11/h2-3,7H,1H3
- InChI Key： PPLHJZLBVWAFCV-UHFFFAOYSA-N
- SMILES： ClC1C(C(F)F)=NC=CC=1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 216
- XLogP3: 2
- Topological Polar Surface Area: 39.2
Methyl 3-chloro-2-(difluoromethyl)pyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023024558-250mg |
Methyl 3-chloro-2-(difluoromethyl)pyridine-4-carboxylate |
1806021-90-8 | 97% | 250mg |
$720.80 | 2022-04-01 | |
| Alichem | A023024558-500mg |
Methyl 3-chloro-2-(difluoromethyl)pyridine-4-carboxylate |
1806021-90-8 | 97% | 500mg |
$1,048.60 | 2022-04-01 | |
| Alichem | A023024558-1g |
Methyl 3-chloro-2-(difluoromethyl)pyridine-4-carboxylate |
1806021-90-8 | 97% | 1g |
$1,730.40 | 2022-04-01 |
Methyl 3-chloro-2-(difluoromethyl)pyridine-4-carboxylate Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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